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Compound of Interest

Compound Name:
1,3-Dimethylimidazolium Dimethyl

Phosphate

CAS No.: 654058-04-5

Cat. No.: B1256851

Get Quote

CAS Number: 654058-04-5

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals on the ionic liquid 1,3-dimethylimidazolium dimethyl phosphate,

commonly abbreviated as [DMIM][DMP]. It delves into its fundamental properties, synthesis,

diverse applications, and critical safety protocols, offering field-proven insights and practical

methodologies.

Introduction: A Versatile and Eco-Friendly Ionic
Liquid
1,3-dimethylimidazolium dimethyl phosphate is an imidazolium-based ionic liquid composed

of a 1,3-dimethylimidazolium cation and a dimethyl phosphate anion.[1] As a member of the

ionic liquid family, it is a salt with a melting point below room temperature, exhibiting a unique

set of properties that make it a compelling alternative to traditional volatile organic solvents.[1]

[2] Its notable characteristics include low volatility, high thermal stability, and excellent solubility

in a wide range of organic and inorganic solvents.[1] These attributes position [DMIM][DMP] as
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a valuable tool in various scientific and industrial fields, particularly in green chemistry,

catalysis, and electrochemistry.[1][3]

Physicochemical Properties
The utility of [DMIM][DMP] in various applications is directly linked to its distinct physical and

chemical characteristics. A summary of its key properties is presented below.

Property Value Source(s)

CAS Number 654058-04-5 [1][4]

Molecular Formula C₇H₁₅N₂O₄P [1][5]

Molecular Weight 222.18 g/mol [1][5][6]

Appearance Colorless to Yellow clear liquid [5]

Purity >98% [1]

Density 1.15 g/cm³ (at 24 °C) [1]

Melting Point < Room Temperature [1]

Viscosity 437 cP (at 25 °C) [1]

Ionic Conductivity 0.84 mS/cm (at 30 °C) [1]

Solubility

High solubility in various

organic and some inorganic

solvents; excellent solubility in

water.[1]

Thermal Stability

Can withstand high

temperatures without

decomposing.[1]

Volatility

Minimal vapor pressure,

enhancing safety and reducing

environmental impact.[1]
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Synthesis of 1,3-dimethylimidazolium dimethyl
phosphate
The synthesis of [DMIM][DMP] is a straightforward and high-yielding process, making it readily

accessible for laboratory and industrial use. The most common method involves the direct

reaction of 1-methylimidazole with trimethyl phosphate.[7][8]

Reaction Mechanism and Workflow
The synthesis proceeds via a quaternization reaction, where the lone pair of electrons on one

of the nitrogen atoms in the 1-methylimidazole ring attacks the electrophilic methyl group of

trimethyl phosphate. This results in the formation of the 1,3-dimethylimidazolium cation and the

dimethyl phosphate anion.

A visual representation of the synthesis workflow is provided below:
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Synthesis workflow for 1,3-dimethylimidazolium dimethyl phosphate.

Detailed Experimental Protocol
The following protocol is a generalized procedure based on literature descriptions.[9]

Researchers should adapt this protocol based on their specific laboratory conditions and safety

procedures.

Materials and Equipment:
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1-Methylimidazole (0.10 mol)

Trimethyl phosphate (0.10 mol)

Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle or oil bath

Inert atmosphere setup (e.g., nitrogen or argon)

Vacuum pump

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, add 1-

methylimidazole (0.10 mol) and trimethyl phosphate (0.10 mol) under an inert atmosphere.

Reaction Conditions: With vigorous stirring, heat the mixture to 80 °C.

Reaction Time: Maintain the temperature and stirring for 24 hours.

Work-up and Purification: After the reaction is complete, the resulting ionic liquid can be

purified by washing with a non-polar solvent like diethyl ether to remove any unreacted

starting materials. The product is then dried under vacuum to remove any residual solvent.

Applications in Research and Development
The unique properties of [DMIM][DMP] have led to its application in a multitude of areas, from

organic synthesis to materials science.

Green Chemistry and Organic Synthesis
As an environmentally friendly solvent, [DMIM][DMP] is an excellent medium for various

chemical reactions.[1][3] It has been successfully employed as both a solvent and a catalyst in

Knoevenagel condensation reactions, for instance, in the preparation of ethyl 2-cyano-3-
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phenylpropenoate from benzaldehyde and ethyl cyanoacetate.[7][8] The ionic nature of [DMIM]

[DMP] can enhance reaction rates and selectivity.[3]

The role of [DMIM][DMP] in a Knoevenagel condensation can be visualized as follows:

Reactants

Reaction Medium

Product

Benzaldehyde

[DMIM][DMP]
(Solvent & Catalyst)

Ethyl cyanoacetate

Ethyl 2-cyano-3-phenylpropenoate

Click to download full resolution via product page

[DMIM][DMP] as a medium for Knoevenagel condensation.

Electrochemistry and Energy Storage
With its high ionic conductivity and stability, [DMIM][DMP] is a promising candidate for use as

an electrolyte in various electrochemical devices.[1] It has been explored for applications in

batteries, supercapacitors, and electrochemical sensors.[1][3] Its non-volatile nature also

enhances the safety of these devices compared to those using traditional organic electrolytes.

[1]

Biomass Conversion
[DMIM][DMP] has shown significant potential in the pretreatment of lignocellulosic biomass,

such as sugarcane bagasse, for the production of biofuels like bioethanol.[7][8] The ionic liquid

can dissolve cellulose, making it more accessible for enzymatic hydrolysis to yield fermentable
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sugars like glucose and xylose. This application is a critical step towards sustainable energy

solutions.[3]

Other Applications
The versatility of [DMIM][DMP] extends to other areas, including:

Separation Processes: Utilized in liquid-liquid extractions and chromatography.[1]

Corrosion Inhibition: Effective in formulations to prevent corrosion.[3]

Important Intermediate: Serves as a raw material and intermediate in the synthesis of

pharmaceuticals, agrochemicals, and dyestuffs.[7]

Safety, Handling, and Disposal
While [DMIM][DMP] is considered a "green" solvent due to its low volatility, proper safety

precautions are essential.

Hazard Identification
According to safety data sheets, 1,3-dimethylimidazolium dimethyl phosphate can cause

skin and serious eye irritation.[10] Some sources classify it as causing severe skin burns and

eye damage.[6][11]

GHS Pictogram: GHS05 (Corrosion)[11]

Signal Word: Danger[11] or Warning[10]

Hazard Statements: H314 (Causes severe skin burns and eye damage)[6][11] or H315

(Causes skin irritation) and H319 (Causes serious eye irritation).[10]

Recommended Handling Procedures
Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection (faceshields, goggles).[4][10][11] A type ABEK (EN14387) respirator filter may also

be necessary.[11]
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Ventilation: Ensure adequate ventilation and use local exhaust to prevent vapor or mist

generation.[10]

Handling: Avoid contact with skin, eyes, and clothing.[4][10] Wash hands thoroughly after

handling.[10]

First Aid Measures
If on Skin: Immediately take off all contaminated clothing. Wash with plenty of water.[6][10] If

skin irritation occurs, get medical advice.[10]

If in Eyes: Rinse cautiously with water for several minutes.[4][6] Remove contact lenses if

present and easy to do. Continue rinsing.[4][6] Seek immediate medical attention.[4][6]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[6][10]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[6]

Storage and Disposal
Storage: Store in a cool, dry place in a tightly sealed container under an inert atmosphere.[7]

It is classified under Storage Class 8A for combustible corrosive hazardous materials.[11]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[6] Do not let the product enter

drains.[6]

Spectroscopic Data
Characterization of [DMIM][DMP] is typically performed using various spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

structure of the ionic liquid. The ¹H NMR spectrum shows characteristic peaks for the protons

on the imidazolium ring and the methyl groups of both the cation and the anion.[12][13]

X-ray Photoelectron Spectroscopy (XPS): XPS and Hard X-ray Photoelectron Spectroscopy

(HAXPES) can be used to analyze the elemental composition and chemical states of the
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constituent elements (C, O, N, P).[14][15]

Conclusion
1,3-dimethylimidazolium dimethyl phosphate stands out as a highly versatile and promising

ionic liquid. Its favorable physicochemical properties, coupled with its efficacy in a growing

number of applications, underscore its importance in modern chemical research and

development. As with any chemical, a thorough understanding of its properties and adherence

to strict safety protocols are paramount for its successful and safe utilization. This guide

provides a foundational understanding to empower researchers and scientists in leveraging the

full potential of this remarkable compound.

References
1,3-Dimethylimidazolium Dimethyl Phosphate, >98% - Hiyka.
1,3-Dimethylimidazolium dimethyl phosphate = 98.0 HPLC 654058-04-5 - Sigma-Aldrich.
1,3-Dimethylimidazolium dimethyl phosphate - Chem-Impex.
Safety Data Sheet - Iolitec (2015-12-01).
SAFETY DATA SHEET - TCI Chemicals (2025-08-04).
1,3-Dimethylimidazolium Dimethyl Phosphate - CymitQuimica.
Synthesis of 1,3-dimethyl imidazolium dimethyl phosphate [DMImd-DMP]. - ResearchGate.
1,3-DIMETHYLIMIDAZOLIUM DIMETHYL PHOSPHATE Five Chongqing Chemdad Co.
Safety Data Sheet - Merck Millipore (2022-04-22).
Safety Data Sheet - Iolitec (2022-09-19).
1,3-Dimethylimidazolium dimethyl phosphate = 98.0 HPLC 654058-04-5 - Sigma-Aldrich.
NMR Spectra of 1,3-methylmethylimidazolium dimethyl phosphate with... - ResearchGate.
1,3-Dimethylimidazolium Dimethyl Phosphate, >98% | IoLiTec.
1,3-DIMETHYLIMIDAZOLIUM DIMETHYL PHOSPHATE | 654058-04-5 - ChemicalBook.
1,3-Dimethylimidazolium dimethyl phosphate, 98% 5 g | Buy Online | Thermo Scientific
Alfa Aesar.
Evaluation of the biocompatibile ionic liquid 1-methyl-3-methylimidazolium dimethylphosphite
pretreatment of corn cob for improved saccharification | Request PDF - ResearchGate.
1,3-Dialkylimidazolium Dimethyl Phosphates – Effective Solvents and Catalysts for
Condensation Reactions - ResearchGate.
Electrochemical Properties of 1,3-Dimethylimidazolium Dicyanamide,
Bis(trifluoromethanesulfonyl)imide and Dimethylphosphate.
1,3-Dimethyl-imidazolium dimethyl phosphate ([MMIM]+[DMP]−) analyzed by XPS and
HAXPES - OPUS.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://opus4.kobv.de/opus4-bam/files/57160/2023_Knigge_Radnik_SSS.pdf
https://pubs.aip.org/avs/sss/article/30/1/014006/2879519/1-3-Dimethyl-imidazolium-dimethyl-phosphate-MMIM
https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-dimethylimidazolium-dimethyl-phosphate
https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-dimethylimidazolium-dimethyl-phosphate
https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-dimethylimidazolium-dimethyl-phosphate
https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-dimethylimidazolium-dimethyl-phosphate
https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-dimethylimidazolium-dimethyl-phosphate
https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-dimethylimidazolium-dimethyl-phosphate
https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-dimethylimidazolium-dimethyl-phosphate
https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-dimethylimidazolium-dimethyl-phosphate
https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-dimethylimidazolium-dimethyl-phosphate
https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-dimethylimidazolium-dimethyl-phosphate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ionic liquids with Dimethyl Phosphate Anion as Highly Efficient Materials for Technological
Processes: A Review | Madridge Publishers.
The toxicity of the methylimidazolium ionic liquids, with a focus on M8OI and hepatic effects.
Synthesis of 2-‐Azido-‐1,3-‐dimethylimidazolinium Hexafluorophosphate (ADMP). - Organic
Syntheses.
1,3-Dimethyl-imidazolium dimethyl phosphate ([MMIM]+[DMP]−) analyzed by XPS and
HAXPES | Surface Science Spectra | AIP Publishing.
ionic liquids 2017 - Iolitec.
(PDF) Reaction of 1,3-dimethylimidazolium dimethylphosphate with elemental sulfur.
Reorientation dynamics and ion diffusivity of neat dimethylimidazolium dimethylphosphate
probed by NMR spectroscopy - RSC Publishing.
Full article: The product of interaction of elemental sulfur and dimethylphosphate 1,3-
dimethylimidazolium is a new green initiator of formaldehyde polymerization.
Imidazolium Dialkylphosphates — A Class of Versatile, Halogen-Free and Hydrolytically
Stable Ionic Liquids. | Request PDF - ResearchGate.
Ionic liquids with dimethyl phosphate anion–Promising materials in science and technology. -
Allied Academies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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